![molecular formula C14H20F6N2O4S2 B1482589 Ethyl(dimethyl)phenethylammonium Bis(trifluoromethanesulfonyl)imide CAS No. 1804970-28-2](/img/structure/B1482589.png)
Ethyl(dimethyl)phenethylammonium Bis(trifluoromethanesulfonyl)imide
Overview
Description
Ethyl(dimethyl)phenethylammonium Bis(trifluoromethanesulfonyl)imide (EDPTFSI) is a promising material due to its excellent thermal stability, high electrochemical stability, and good solubility in a wide range of solvents. It is a non-coordinating anion with the chemical formula [(CF3SO2)2N]− .
Molecular Structure Analysis
The molecular weight of EDPTFSI is 458.4 g/mol. Detailed analysis of molecular interactions and conformational states of similar compounds has been conducted via ab initio methods at the density functional theory (DFT) .Chemical Reactions Analysis
While specific chemical reactions involving Ethyl(dimethyl)phenethylammonium Bis(trifluoromethanesulfonyl)imide are not available, it’s known that the anion is widely used in ionic liquids, which are less toxic and more stable than more traditional counterions .Scientific Research Applications
Corrosion Inhibitor
Lastly, it serves as a corrosion inhibitor, especially in metal processing and preservation. It forms a protective layer on metal surfaces, preventing oxidative damage and prolonging the material’s lifespan.
Each application leverages the unique chemical properties of Ethyl(dimethyl)(2-phenylethyl)ammonium Bis(trifluoromethanesulfonyl)imide , such as its ionic nature, thermal stability, and solubility characteristics . These applications are at the forefront of scientific research, exploring the potential of this compound in various fields.
Mechanism of Action
Future Directions
The anion is widely used in ionic liquids, which are less toxic and more stable than more traditional counterions . This anion is also of importance in lithium-ion and lithium metal batteries (LiTFSI) because of its high dissociation and conductivity . It has the added advantage of suppressing crystallinity in poly(ethylene oxide), which increases the conductivity of that polymer below its melting point at 50 °C . These properties make it a promising material for future applications.
properties
IUPAC Name |
bis(trifluoromethylsulfonyl)azanide;ethyl-dimethyl-(2-phenylethyl)azanium | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H20N.C2F6NO4S2/c1-4-13(2,3)11-10-12-8-6-5-7-9-12;3-1(4,5)14(10,11)9-15(12,13)2(6,7)8/h5-9H,4,10-11H2,1-3H3;/q+1;-1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XVNMSYLRWLNKMT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC[N+](C)(C)CCC1=CC=CC=C1.C(F)(F)(F)S(=O)(=O)[N-]S(=O)(=O)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20F6N2O4S2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
458.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl(dimethyl)(2-phenylethyl)ammonium Bis(trifluoromethanesulfonyl)imide | |
CAS RN |
1804970-28-2 | |
Record name | Ethyl(dimethyl)(2-phenylethyl)ammonium Bis(trifluoromethanesulfonyl)imide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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